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Compound of Interest

Compound Name: ONO-8430506

Cat. No.: B10831979 Get Quote

For Immediate Implementation by Laboratory Personnel

This document provides crucial safety and logistical guidance for the handling and disposal of

ONO-8430506, a potent, orally bioavailable autotaxin inhibitor investigated in cancer research.

[1][2] Given the nature of this compound, adherence to strict safety protocols is paramount to

ensure the well-being of researchers and maintain a safe laboratory environment.

Note: A specific Safety Data Sheet (SDS) for ONO-8430506 was not publicly available at the

time of this writing. The following recommendations are based on best practices for handling

potent, hazardous research compounds and information gathered from chemical suppliers.[3]

[4][5][6][7]

Personal Protective Equipment (PPE)
A comprehensive assessment of potential exposure scenarios is critical in determining the

appropriate level of PPE. The following table outlines the recommended PPE for various

procedures involving ONO-8430506.
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Activity Eye Protection Hand Protection Body Protection
Respiratory

Protection

Weighing and

Aliquoting (Solid

Form)

Safety glasses

with side shields

or goggles

Double-gloving

with

chemotherapy-

rated nitrile

gloves

Disposable,

solid-front lab

coat with tight

cuffs; consider a

disposable gown

N95 respirator or

higher, especially

if weighing

outside of a

certified chemical

fume hood or

ventilated

balance

enclosure

Dissolving and

Solution

Preparation

Chemical splash

goggles or a face

shield

Double-gloving

with

chemotherapy-

rated nitrile

gloves

Polyethylene-

coated,

disposable gown

with a closed

back

Work within a

certified chemical

fume hood.

Respirator may

be necessary

based on risk

assessment.

In Vitro and In

Vivo

Administration

Safety glasses

with side shields;

face shield if

splashing is

possible

Chemotherapy-

rated nitrile

gloves

Disposable lab

coat or gown

Dependent on

the specific

procedure and

potential for

aerosol

generation.

Waste Disposal
Chemical splash

goggles

Double-gloving

with

chemotherapy-

rated nitrile

gloves

Disposable gown

N95 respirator if

handling

powdered waste

outside of a fume

hood.

Operational Plans: Handling and Experimental
Protocols
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Extreme care must be taken to prevent skin contact, inhalation, and ingestion of ONO-
8430506.

Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Store the compound in a clearly labeled, sealed container in a designated, secure, and

ventilated area.

Preparation of Solutions:

All manipulations of solid ONO-8430506 should be conducted in a certified chemical fume

hood or a ventilated balance enclosure to minimize inhalation exposure.

Use dedicated, clearly labeled equipment for handling this compound.

When preparing solutions, add solvents slowly to the solid to avoid splashing.

The following table summarizes the solubility and storage information for ONO-8430506.

Solvent Solubility Storage of Stock Solutions

Dimethyl sulfoxide (DMSO)
≥ 90.0 mg/mL (195.0 mM)

(Sonication recommended)
-80°C for up to 1 year

10% DMSO + 40% PEG300 +

5% Tween 80 + 45% Saline

≥ 3.3 mg/mL (7.15 mM)

(Sonication recommended)

Prepare fresh for each use is

recommended.

10% DMSO + 90% (20% SBE-

β-CD in Saline)
≥ 2.5 mg/mL (5.42 mM)

Prepare fresh for each use is

recommended.[8][9]

10% DMSO + 90% Corn Oil ≥ 2.5 mg/mL (5.42 mM)
Prepare fresh for each use is

recommended.[8][9]

Storage of Powder:

Store the solid compound at -20°C for up to 3 years.[10]
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Disposal Plan
All waste containing ONO-8430506, including empty containers, contaminated PPE, and

unused solutions, must be treated as hazardous chemical waste.

Solid Waste: Collect all contaminated solid materials (e.g., weigh boats, pipette tips, gloves,

gowns) in a dedicated, clearly labeled, and sealed hazardous waste container.

Liquid Waste: Collect all solutions containing ONO-8430506 in a designated, sealed, and

properly labeled hazardous waste container. Do not pour down the drain.

Empty Containers: The original container should be triple-rinsed with a suitable solvent. The

rinsate must be collected and disposed of as hazardous liquid waste.[11] The defaced,

rinsed container can then be disposed of according to institutional guidelines.

Decontamination: All surfaces and equipment that come into contact with ONO-8430506
should be decontaminated using a validated procedure.

Consult your institution's Environmental Health and Safety (EH&S) department for specific

guidance on hazardous waste disposal procedures.[12][13][14][15]

Workflow for Safe Handling and Disposal
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ONO-8430506 Handling and Disposal Workflow
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Caption: Workflow for the safe handling and disposal of ONO-8430506.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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